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Compound of Interest

Compound Name: 3-Nitroaniline

Cat. No.: B104315

An In-Depth Technical Guide to the Health and Safety Considerations for Handling 3-
Nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
nitroaniline, a chemical intermediate used in the synthesis of dyes and other organic
compounds.[1] Due to its toxicity, a thorough understanding of its properties and associated
hazards is crucial for personnel in research and development settings.

Physicochemical Properties

3-Nitroaniline is a yellow crystalline solid.[1][2] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Nitroaniline
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Property Value Reference
Appearance Yellow needle-like crystals or e
powder

Molecular Formula CeHsN20:2 [1]
Molecular Weight 138.12 g/mol [11[3]
Melting Point 111-114 °C [2]

Boiling Point 306 °C (decomposes) [1][2]

Flash Point 196 °C [2]

Water Solubility

1.25g/Lat20 °C

[4]

Density

1.4 g/cm3

[3](5]

Vapor Pressure

0.0000956 mmHg at 25 °C

[3]

log Kow (Octanol/Water
Partition Coefficient)

1.37

[5]

Toxicological Data

3-Nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[4][6] The

primary health concern associated with exposure is methemoglobinemia, a condition where the

iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[3][5][7] This can lead to

cyanosis (blueish discoloration of the skin), headache, dizziness, nausea, and in severe cases,

convulsions and unconsciousness.[5]

Table 2: Acute Toxicity of 3-Nitroaniline
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Route of Exposure  Species LD50/LC50 Reference
Oral Rat 535 mg/kg [2][8]

Oral Mouse 308 - 310 mg/kg [2][3]

Oral Guinea Pig 450 mg/kg [2]

] LC50 (96 hr)
Zebrafish

Aquatic Toxicity ] ) available, indicates [3]
(Brachydanio rerio) h ) tic [
arm to aquatic life

Prolonged or repeated exposure may cause damage to organs.[4]

Hazard Identification and Risk Management

A thorough risk assessment should be conducted before handling 3-nitroaniline. This involves
identifying potential hazards and implementing appropriate control measures.

Flammability and Reactivity

3-Nitroaniline is combustible, and finely dispersed particles can form explosive mixtures in air.
[5] It should be kept away from open flames and combustible substances.[5] It can react
violently with strong acids, strong oxidants, and reducing agents.[5]

Occupational Exposure Limits

As of the date of this document, specific occupational exposure limits (OELS) for 3-nitroaniline
have not been established by major regulatory bodies such as OSHA or ACGIH. The NIOSH
Pocket Guide to Chemical Hazards does not have an entry for 3-nitroaniline.[9] However,
OELs have been established for the closely related isomer, p-nitroaniline. As a precautionary
measure, it is recommended to adhere to the OELSs for p-nitroaniline when handling 3-
nitroaniline.

Table 3: Occupational Exposure Limits for p-Nitroaniline (for reference)
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Organization Limit Reference
OSHA PEL 6 mg/m3 (1 ppm) TWA [10][11][12]
NIOSH REL 3 mg/m3 TWA [10][12]
ACGIH TLV 3 mg/m3 TWA [10][12]

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-nitroaniline.

o Eye/Face Protection: Chemical safety goggles or a face shield in combination with breathing

protection are required.[5][6]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and protective clothing are
necessary to prevent skin contact.[5][6]

» Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required,
especially when handling the powder form or when engineering controls are insufficient to
maintain exposure below recommended limits.[6] Local exhaust ventilation should be used to
minimize inhalation exposure.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-nitroaniline are not
readily available in the public domain. However, standardized test guidelines from the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
regulatory purposes.

Acute Oral Toxicity (Based on OECD Test Guideline 420)

The acute oral toxicity of a substance is often determined using a fixed-dose procedure.[13][14]
In this method, groups of animals, typically female rats, are administered the test substance at
one of several fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg body weight).[13] The initial
dose is selected based on a preliminary sighting study.[13] Animals are fasted before dosing
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and observed for signs of toxicity and mortality for up to 14 days.[13][15] The study aims to
identify a dose that causes evident toxicity without mortality, which then allows for classification
of the substance according to the Globally Harmonized System (GHS).[13]

Acute Dermal Toxicity (Based on OECD Test Guideline
402)

For assessing acute dermal toxicity, the substance is applied to a small, shaved area of the
skin of the test animals (e.g., rats or rabbits) for 24 hours.[16] A limit test is often performed first
at a dose of 2000 mg/kg body weight.[16] If no mortality is observed, no further testing is
required. If mortality occurs, the test is repeated with different dose groups to determine the
LD50.[16] Animals are observed for signs of toxicity and mortality for 14 days.[16]

Visualizations
Mechanism of Methemoglobinemia

The primary toxic effect of 3-nitroaniline is the induction of methemoglobinemia. The following
diagram illustrates the general mechanism by which oxidizing agents like aniline derivatives
cause this condition.
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Mechanism of Methemoglobinemia
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Caption: Oxidative stress from 3-nitroaniline metabolites converts hemoglobin to
methemoglobin.

Risk Assessment and Control Workflow

The following diagram outlines a logical workflow for assessing and controlling the risks
associated with handling 3-nitroaniline in a laboratory setting.
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Risk Assessment and Control Workflow for 3-Nitroaniline
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Caption: A systematic approach to managing the risks of handling 3-nitroaniline.
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Emergency Response for Exposure

This diagram provides a clear workflow for responding to an accidental exposure to 3-
nitroaniline.
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Emergency Response for 3-Nitroaniline Exposure
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Caption: A workflow for immediate actions following exposure to 3-nitroaniline.
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Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[17] Avoid
generating dust.[17] Do not eat, drink, or smoke in areas where 3-nitroaniline is handled.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][17]
Store away from incompatible materials such as strong acids, strong bases, and oxidizing
agents.[6]

First Aid Measures

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[6] If breathing is difficult or has stopped, provide artificial respiration.[4] Seek
immediate medical attention.[4][6]

o Skin Contact: Immediately remove all contaminated clothing.[4][18] Wash the affected area
with plenty of soap and water.[6] Seek immediate medical attention.[4][6]

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if
present and easy to do.[5] Continue rinsing. Seek medical advice if irritation persists.[4]

¢ Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[6] Seek immediate medical
attention.[4][6]

Environmental Hazards

3-Nitroaniline is harmful to aquatic life with long-lasting effects.[4][18] Avoid release to the
environment.[6] All waste materials should be disposed of in accordance with local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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